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Compound of Interest

Compound Name: 2-Amino-5-fluoropyridin-3-ol

Cat. No.: B1288704

Essential Safety and Handling Guide for 2-Amino-5-
fluoropyridin-3-ol

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Amino-5-fluoropyridin-3-ol was not
readily available. The following guidance is based on the safety information for the closely
related compound, 2-Amino-5-fluoropyridine, and should be used as a comprehensive safety
protocol. Researchers should always consult their institution's safety office and perform a risk
assessment before handling any chemical.

This guide provides essential safety, operational, and disposal information for handling 2-
Amino-5-fluoropyridin-3-ol in a laboratory setting, intended for researchers, scientists, and
professionals in drug development.

Hazard Identification and Summary

2-Amino-5-fluoropyridine is classified as a hazardous substance. It is crucial to understand its
potential effects to ensure safe handling.
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Hazard Classification

Hazard Statement

Acute Toxicity (Oral)

Harmful if swallowed.[1]

Acute Toxicity (Dermal)

Harmful in contact with skin.[1]

Acute Toxicity (Inhalation)

Harmful if inhaled.[1]

Skin Corrosion/Irritation

Causes skin irritation.[1][2]

Serious Eye Damage/Irritation

Causes serious eye irritation.[1][2]

Specific target organ toxicity (single exposure)

May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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Body Part PPE Specification Standards
Tightly fitting safety goggles or ~ Conforming to EN166 (EU) or

Eyes/Face chemical safety goggles with NIOSH (US) / OSHA 29 CFR
side-shields.[2] 1910.133.[1]
Chemical-resistant gloves
(e.g., nitrile rubber,
polychloroprene) and o

) ) ) Ensure glove material is
Skin protective clothing.[1][3]

Fire/flame resistant and
impervious clothing may be

necessary.[2]

compatible with the substance.

Respiratory

A full-face respirator is
recommended if exposure
limits are exceeded or irritation
is experienced.[2] For
nuisance exposures, a P95
(US) or P1 (EU EN 143)
particle respirator may be
used. For higher-level
protection, use OV/AG/P99
(US) or ABEK-P2 (EU EN 143)

respirator cartridges.[4]

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[4]

Footwear

Closed-toe shoes, preferably
safety footwear with chemical

resistance.[5][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure that a chemical fume hood is available and functioning correctly.[1]
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[e]

Verify that an eyewash station and safety shower are accessible and operational.[1]

o

Gather all necessary PPE as specified in the table above and inspect for any damage.

[¢]

Prepare all equipment and reagents needed for the experiment.

[¢]

Keep the container of 2-Amino-5-fluoropyridin-3-ol tightly closed until use.[1]

e Handling:

[e]

Conduct all work with this chemical inside a chemical fume hood.[1][7]

[e]

Don the appropriate PPE before opening the container.

o

Avoid all personal contact, including inhalation of dust or fumes.[3]

[¢]

Minimize dust generation and accumulation during handling.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[1]

[e]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][7]

e Storage:

[¢]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

[¢]

Consider storing under an inert atmosphere as the related compound is air-sensitive.[1]

[e]

Store locked up.[1][2]

o

Keep away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

e \Waste Collection:

o Collect all waste, including unused material and contaminated disposables (e.g., gloves,
weighing paper), in a suitable, labeled, and closed container.
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» Disposal:

o Dispose of the chemical waste through an approved waste disposal plant.[1][2]

o Do not release into the environment.[7]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Immediate and appropriate first aid is crucial in case of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If skin

irritation occurs, get medical help.[1][2]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present
and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Call a physician or poison control center

immediately.[1][4]

Experimental Workflow for Safe Handling
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Caption: Workflow for safely handling 2-Amino-5-fluoropyridin-3-ol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1288704?utm_src=pdf-body-img
https://www.benchchem.com/product/b1288704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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